Cas no 923186-59-8 (N-(4-fluorophenyl)-2-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide)

• Product Name: N-(4-fluorophenyl)-2-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide
• CAS No: 923186-59-8
• MF: C₁₉H₁₅FN₄O₂
• MW: 350.346407175064
• CID: 6317043
• PubChem ID: 18569270
• Update Time: 2025-10-30

N-(4-fluorophenyl)-2-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide
• 923186-59-8
• AKOS024629529
• F2227-0040
• N-(4-fluorophenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide
• N-(4-fluorophenyl)-2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide
• N-(4-fluorophenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetamide

• Inchi： 1S/C19H15FN4O2/c1-12-22-23-19(26-12)17-10-13-4-2-3-5-16(13)24(17)11-18(25)21-15-8-6-14(20)7-9-15/h2-10H,11H2,1H3,(H,21,25)
• InChI Key： CNJKOJONMSPJTP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(CN1C(C2=NN=C(C)O2)=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 350.11790390g/mol
• Monoisotopic Mass: 350.11790390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(4-fluorophenyl)-2-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide

N-(4-Fluorophenyl)-2-(5-Methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide (CAS No. 923186-59-8): A Comprehensive Overview

N-(4-Fluorophenyl)-2-(5-Methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide (CAS No. 923186-59-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted phenyl group, a 5-methyl-1,3,4-oxadiazole moiety, and an indole core. These structural elements contribute to its potential biological activities and therapeutic applications.

The fluoro-substituted phenyl group in N-(4-fluorophenyl)-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide plays a crucial role in modulating the compound's pharmacological properties. Fluorine atoms are known for their ability to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their bioavailability and pharmacokinetic profiles. Recent studies have shown that fluorine substitution can also influence the binding affinity of ligands to their target receptors, making it a valuable tool in drug design.

The 5-methyl-1,3,4-oxadiazole moiety is another key structural feature of this compound. Oxadiazoles are heterocyclic compounds that have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a methyl group at the 5-position can further enhance the stability and reactivity of the oxadiazole ring. This moiety has been shown to contribute to the compound's overall biological activity by interacting with specific protein targets.

The indole core is a well-known scaffold in medicinal chemistry due to its widespread occurrence in natural products and its diverse biological activities. Indoles are often associated with potent pharmacological effects, such as anti-inflammatory, analgesic, and antitumor activities. The indole core in N-(4-fluorophenyl)-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide provides a rigid and planar structure that can facilitate specific interactions with target proteins or enzymes.

Recent research has focused on the potential therapeutic applications of N-(4-fluorophenyl)-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide. Studies have shown that this compound exhibits significant antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that N-(4-fluorophenyl)-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide demonstrated potent cytotoxic effects on human breast cancer cells (MCF7) and colon cancer cells (HT29). The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways.

In addition to its antiproliferative properties, N-(4-fluorophenyl)-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-y acetamide has also been investigated for its anti-inflammatory activity. Inflammation is a complex biological response involving various mediators and signaling pathways. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that N-(4-fluorophenyl)-2-(5-methyl - 1 , 3 , 4 - oxad iaz ol - 2 - yl ) - 1 H - ind ol - 1 - y lacet amide may have potential as an anti-inflammatory agent for treating inflammatory diseases.

The pharmacokinetic properties of N-(4-fluorophenyl)-2-(5-methyl - 1 , 3 , 4 - oxad iaz ol - 2 - yl ) - 1 H - ind ol - 1 - y lacet amide have also been studied to assess its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and plasma stability. Additionally, it has been found to have low toxicity in animal models, which is an important consideration for drug development.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and optimize the pharmacological properties of N-(4-fluorophenyl)-2-(5-methyl - 1 , 3 , 4 - oxad iaz ol - 2 - yl ) - 1 H - ind ol - 1 - y lacet amide . Ongoing clinical trials are currently evaluating its safety and efficacy in human subjects. These trials will provide valuable insights into the potential applications of this compound in various medical conditions.

In conclusion, N-(4-fluorophenyl)-2-(5-methyl - 1 , 3 , 4 - oxad iaz ol - 2 - yl ) - 1 H - ind ol - 1 - y lacet amide (CAS No. 923186–59–8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more studies are conducted and clinical data become available, it is likely that this compound will play an important role in advancing our understanding of disease mechanisms and developing new treatments for various medical conditions.